N-{[(3-acetylphenyl)amino]carbonothioyl}-2-fluorobenzamide

• IUPAC Name: N-[(3-acetylphenyl)carbamothioyl]-2-fluorobenzamide
• InChI: InChI=1S/C16H13FN2O2S/c1-10(20)11-5-4-6-12(9-11)18-16(22)19-15(21)13-7-2-3-8-14(13)17/h2-9H,1H3,(H2,18,19,21,22)
• InChI Key: AJBABBYTCKHIRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C16H13FN2O2S
• Molecular Weight: 316.4 g/mol

Description

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-fluorobenzamide, also known as 5F-NPB-22, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. This compound is a member of the indole-based synthetic cannabinoids family and has been found to have a high affinity for the CB1 and CB2 receptors in the brain.

Mechanism of Action

The mechanism of action of N-{[(3-acetylphenyl)amino]carbonothioyl}-2-fluorobenzamide involves its binding to the CB1 and CB2 receptors in the brain. This binding leads to the activation of the endocannabinoid system, which is involved in the regulation of several physiological processes, including pain, inflammation, and appetite.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It has been found to cause a range of effects, including euphoria, relaxation, and altered perception. It may also cause adverse effects such as anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[(3-acetylphenyl)amino]carbonothioyl}-2-fluorobenzamide in lab experiments include its high potency and selectivity for the CB1 and CB2 receptors. However, its psychoactive effects may limit its use in certain types of experiments, and its potential for abuse may also be a concern.

Future Directions

There are several future directions for research on N-{[(3-acetylphenyl)amino]carbonothioyl}-2-fluorobenzamide. These include further exploration of its therapeutic potential, particularly in the treatment of neurodegenerative diseases. Additionally, research may focus on the development of safer and more selective synthetic cannabinoids with fewer adverse effects. Finally, studies may also explore the potential for using this compound as a tool for understanding the endocannabinoid system and its role in physiological processes.

Synthesis Methods

The synthesis of N-{[(3-acetylphenyl)amino]carbonothioyl}-2-fluorobenzamide involves several steps, including the reaction of 2-fluorobenzoyl chloride with 3-acetylphenylhydrazine to form 3-acetyl-N-(2-fluorobenzoyl)hydrazine. This intermediate is then reacted with carbon disulfide to form this compound.

Scientific Research Applications

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-fluorobenzamide has been used extensively in scientific research to explore its potential therapeutic effects. Studies have shown that this compound has analgesic, anti-inflammatory, and anti-cancer properties. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.